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Compound of Interest

Compound Name: 2,3-Dimethyl-6-nitrophenol

CAS No.: 6665-95-8

Cat. No.: B3055742

Get Quote

Part 1: Executive Technical Summary
2,3-Dimethyl-6-nitrophenol (Synonyms: 6-Nitro-2,3-xylenol) is a specialized aromatic

intermediate used primarily in the synthesis of agrochemicals (fungicides, insecticides) and

nitrogen-heterocycle pharmaceuticals (e.g., indazoles).[1]

Unlike common solvents or reagents, this compound presents a dual-hazard profile: it carries

the acute toxicity risks inherent to nitrophenols (uncoupling of oxidative phosphorylation) and

the corrosive/irritant potential of substituted phenols. This guide synthesizes industrial hygiene

principles with specific chemical data to establish a zero-exposure handling protocol.

Physicochemical Profile
Note: Specific experimental values for this isomer are rare; data below incorporates read-

across from structural analogs (e.g., 2,4-dimethyl-6-nitrophenol).
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Property Description / Value Relevance to Safety

CAS Number 6665-95-8
Unique Identifier for

inventory/labeling.[1]

Physical State Yellow Crystalline Solid
Dust generation is the primary

exposure vector.

Melting Point Est. 70–100 °C

Solid at room temp; may

sublime slightly under high

vacuum.

Solubility
Low (Water); High (Organic

Solvents)

Lipophilicity increases skin

absorption rates.

Acidity (pKa) ~7.0–7.5 (Est.)

Weakly acidic; forms shock-

sensitive salts with strong

bases.

Appearance Yellow powder/crystals

Yellow staining on skin

indicates barrier failure

(exposure).

Part 2: Hazard Identification & Toxicology (The
"Why")
To handle this compound safely, one must understand the mechanism of its toxicity, not just the

hazard codes.

Mechanism of Toxicity: Mitochondrial Uncoupling
Nitrophenols are classic uncouplers of oxidative phosphorylation.

The Pathway: The compound is lipophilic enough to cross the mitochondrial membrane. It

acts as a protonophore, carrying protons across the inner mitochondrial membrane,

bypassing ATP synthase.

The Result: Energy is released as heat rather than stored as ATP.
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Symptoms: Hyperthermia (overheating), metabolic acidosis, rapid fatigue, and in severe

cases, rigor mortis-like muscle stiffening shortly after death.

Chemical Burns & Absorption[2]
Corrosivity: The nitro group withdraws electron density, making the phenolic proton more

acidic. Direct contact can cause severe irritation or chemical burns (coagulative necrosis).

Skin Absorption: Due to the methyl groups (lipophilicity), this compound penetrates intact

skin rapidly. Systemic toxicity can occur without inhalation.

Explosion Hazards
Dry Salts: Reacting nitrophenols with strong bases (NaOH, KOH) forms nitrophenolate salts.

When dry, these salts are often shock-sensitive explosives. NEVER store basic solutions of

this compound dry.

Part 3: Engineering Controls & PPE (The "How")
This protocol treats 2,3-Dimethyl-6-nitrophenol as a High Potency Active Pharmaceutical

Ingredient (HPAPI) Band 3/4 equivalent.

Hierarchy of Controls
Primary Containment (Engineering):

Solid Handling: Weighing must be performed inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.

Air Velocity: Maintain face velocity at 0.5 m/s (100 fpm).

Static Control: Use an ionizing bar during weighing to prevent static-induced powder flight.

Personal Protective Equipment (PPE) - The "Barrier Strategy":
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Zone PPE Requirement Rationale

Hand Protection

Double Gloving:Inner: Nitrile (4

mil) Outer: Nitrile or Neoprene

(5-8 mil)

Nitrophenols can permeate

thin latex rapidly. Double

gloving allows outer glove

removal upon contamination

without exposing skin.

Eye/Face
Chemical Goggles + Face

Shield

Safety glasses are insufficient

against dusts that are both

toxic and corrosive.

Respiratory
N95/P100 Mask (if outside

hood)

Only required if engineering

controls fail or during spill

cleanup.

Body Tyvek® Lab Coat or Apron

Prevents dust accumulation on

street clothes; yellow stains

are difficult to remove.

Part 4: Operational Handling Workflow
This self-validating workflow ensures that safety is integrated into the experimental process.

Diagram: Safe Handling Lifecycle
The following diagram illustrates the critical decision points and safety barriers.
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Zone 1: Weighing (Critical Risk)

Zone 2: Reaction

Receipt of Chemical

Inspect Container
(Crystals vs Powder?)

Verify PPE:
Double Nitrile Gloves

Face Shield

Verify Fume Hood
Flow > 0.5 m/s

Weigh into 
Tared Vial

Wipe Balance
with Acetone

Dissolve Immediately
(Reduce Dust Risk)

Waste Disposal
(Segregate from Bases)

Contaminated Wipes
Perform Synthesis

(Avoid Strong Bases if possible)

Click to download full resolution via product page
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Caption: Operational workflow emphasizing the containment of dust at the weighing stage and

the segregation of waste streams.

Detailed Protocol
Step 1: Weighing & Transfer

Preparation: Place a disposable absorbent mat (benchkote) in the fume hood.

Anti-Static: If the solid is fluffy/static, use an anti-static gun or ionizer before spatulating.

Transfer: Weigh directly into the reaction vessel or a pre-tared vial. Do not use weighing

boats (static risk causes powder to jump). Use a glass funnel to ensure all solids enter the

vessel.

Decontamination: Immediately wipe the spatula and balance area with an acetone-

dampened Kimwipe. Discard the wipe into a solid hazardous waste bin (sealed).

Step 2: Solubilization
Rule: "Wet it down."

As soon as the solid is in the reaction vessel, add the solvent (e.g., DCM, Acetone).

Why? A solution is safer than a solid. It eliminates the inhalation risk, though skin absorption

risk remains.

Step 3: Reaction Monitoring[2]
Caution: If using TLC, remember that nitrophenols are strong chromophores (yellow). They

will be visible without UV, but UV is still required for purity checks.

Quenching: If the reaction involves bases, quench with mild acid (dilute HCl) to ensure the

nitrophenol is protonated (less explosive risk than the salt form) before workup.

Step 4: Waste Disposal[3]
Segregation:DO NOT mix nitrophenol waste with strong basic waste (e.g., NaOH washes) in

the same drum if there is a risk of drying out.
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Labeling: Label clearly as "Toxic" and "Nitrophenol Derivative."

Part 5: Emergency Response
Scenario A: Skin Contact (Yellow Stain)[4][5][6]

Immediate Action: Do not wait for pain. If you see yellow, you are exposed.

Washing: Wash with soap and water for 15 minutes.

Note: Do not use alcohol/acetone to wash skin; this increases vasodilation and absorption.

Treatment: Seek medical attention.[3][4][5][6][7] Monitor for signs of systemic toxicity

(sweating, rapid heart rate).

Scenario B: Spill (Powder)
Evacuate: Clear the immediate area.

PPE Up: Wear N95/P100 respirator, double gloves, and Tyvek suit.

Contain: Cover spill with wet paper towels (dampened with water) to prevent dust.

Clean: Scoop up the wet material. Wipe area with dilute NaOH (turns deep yellow/orange) to

visualize residues, then clean with water until no color remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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